Cas no 2229248-40-0 (4-amino-4-(2-methylcyclopropyl)cyclohexan-1-ol)

• Product Name: 4-amino-4-(2-methylcyclopropyl)cyclohexan-1-ol
• CAS No: 2229248-40-0
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• CID: 5877831
• PubChem ID: 165610969
• Update Time: 2025-06-11

4-amino-4-(2-methylcyclopropyl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-(2-methylcyclopropyl)cyclohexan-1-ol
• 2229248-40-0
• EN300-1739466

• Inchi： 1S/C10H19NO/c1-7-6-9(7)10(11)4-2-8(12)3-5-10/h7-9,12H,2-6,11H2,1H3
• InChI Key： HTAPBWMXYPJXAJ-UHFFFAOYSA-N
• SMILES： OC1CCC(CC1)(C1CC1C)N

Computed Properties

• Exact Mass: 169.146664230g/mol
• Monoisotopic Mass: 169.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.2Ų

Additional information on 4-amino-4-(2-methylcyclopropyl)cyclohexan-1-ol

Exploring the Potential of 4-amino-4-(2-methylcyclopropyl)cyclohexan-1-ol (CAS No. 2229248-40-0) in Modern Pharmaceutical Research

In the ever-evolving landscape of pharmaceutical chemistry, 4-amino-4-(2-methylcyclopropyl)cyclohexan-1-ol (CAS No. 2229248-40-0) has emerged as a compound of significant interest. This structurally unique molecule, characterized by its cyclohexanol backbone and 2-methylcyclopropyl substituent, offers a promising scaffold for drug discovery. Researchers are particularly intrigued by its potential applications in targeting central nervous system (CNS) disorders, given its ability to cross the blood-brain barrier—a hot topic in current neuropharmacology discussions.

The compound's amino-cyclohexanol moiety bears resemblance to several FDA-approved drugs, making it a valuable candidate for structure-activity relationship (SAR) studies. Recent publications in journals like Journal of Medicinal Chemistry highlight how such functionalized cyclohexanes are being explored for their G-protein-coupled receptor (GPCR) modulation capabilities—a trending subject in precision medicine forums. With the growing demand for personalized therapeutics, the stereochemical complexity of this molecule presents exciting opportunities for chiral drug development.

From a synthetic chemistry perspective, the methylcyclopropyl group in CAS 2229248-40-0 introduces fascinating challenges in asymmetric synthesis—a frequently searched term among organic chemists. The compound's 1,4-disubstituted cyclohexane structure also makes it relevant to current investigations into conformational restriction strategies, which are gaining attention in drug design optimization circles. Pharmaceutical companies are particularly interested in how this scaffold might improve metabolic stability—a common pain point discussed in ADME/Tox research communities.

The hydrogen-bonding capacity of both the amino and hydroxyl groups in 4-amino-4-(2-methylcyclopropyl)cyclohexan-1-ol makes it a compelling subject for molecular docking studies, especially with the rising popularity of AI-driven drug discovery tools. Computational chemists frequently search for such pharmacophore models when developing new virtual screening protocols. Furthermore, the compound's potential as a bioisostere for aromatic systems aligns with current industry efforts to reduce toxicity profiles in candidate molecules.

In the context of green chemistry initiatives—another highly searched topic—the synthesis of CAS 2229248-40-0 presents opportunities for developing more sustainable routes. Researchers are exploring catalytic methods to construct its cyclopropyl ring, addressing the pharmaceutical industry's push toward atom economy. The compound's structural rigidity also makes it an interesting case study for crystal engineering applications, particularly in polymorph control—a critical quality attribute in drug development.

As the scientific community continues to investigate 4-amino-4-(2-methylcyclopropyl)cyclohexan-1-ol, its potential extends beyond traditional small-molecule drugs. The compound's unique features are being examined for proteolysis-targeting chimera (PROTAC) applications—a cutting-edge area receiving tremendous attention in targeted protein degradation research. With 2229248-40-0 serving as both a synthetic intermediate and potential pharmacophore, this molecule exemplifies the convergence of medicinal chemistry and chemical biology that dominates contemporary drug discovery dialogues.